(Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine

• Molecular Formula: C13H21NS
• Molecular Weight: 223.38 g/mol
• IUPAC Name: N-[1-(4-methylsulfanylphenyl)ethyl]butan-2-amine
• InChI: InChI=1S/C13H21NS/c1-5-10(2)14-11(3)12-6-8-13(15-4)9-7-12/h6-11,14H,5H2,1-4H3
• InChI Key: RRFFHXMPKRHPRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(C)C1=CC=C(C=C1)SC

Description

The compound “(Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine” is a secondary amine featuring a butan-2-yl group and a substituted phenethyl moiety. The phenyl ring is functionalized with a methylsulfanyl (–SCH₃) group at the para position. The molecular formula is C₁₃H₂₁NS, with a molecular weight of 223.38 g/mol (calculated from constituent atomic masses).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine typically involves the reaction of butan-2-ylamine with 1-[4-(methylsulfanyl)phenyl]ethyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, as it is primarily used for research purposes. the synthesis process can be scaled up using standard organic synthesis techniques, ensuring proper control of reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: (Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine can undergo oxidation reactions, particularly at the sulfur atom, forming sulfoxides or sulfones.

Reduction: The compound can be reduced to remove the methylsulfanyl group, resulting in the formation of a simpler amine derivative.

Substitution: The amine group can participate in substitution reactions, where it can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Simpler amine derivatives.

Substitution: Various substituted amine derivatives depending on the reagents used.

Scientific Research Applications

(Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the methylsulfanyl group can influence its binding affinity and specificity towards these targets. The exact pathways and molecular targets are still under investigation, but it is believed that the compound can modulate various biochemical processes through its interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Phenethyl Group

a. {1-[4-(Methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine (CAS: 1019550-66-3)

• Molecular Formula : C₁₂H₁₉NS
• Molecular Weight : 209.35 g/mol
• Key Difference : The alkyl group attached to the amine is propan-2-yl (isopropyl) instead of butan-2-yl (sec-butyl).
• Three suppliers are listed, indicating commercial availability .

b. [2-(4-Methoxy-phenyl)-ethyl]-(4-methylsulfanyl-benzyl)-amine (CAS: 331970-71-9)

• Molecular Formula: C₁₇H₂₁NOS
• Molecular Weight : 287.42 g/mol
• Key Difference : Incorporates a methoxy (–OCH₃) group on one phenyl ring and a benzylamine group.
• Impact : The methoxy group is electron-donating, contrasting with the electron-rich but polarizable methylsulfanyl group. This difference may affect electronic distribution and hydrogen-bonding capacity .

c. butan-2-yl({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine

• Molecular Formula : C₁₂H₁₆F₃NS
• Molecular Weight : 263.32 g/mol
• Key Difference : The methylsulfanyl group is replaced with a trifluoromethylsulfanyl (–SCF₃) group.
• Impact : The –SCF₃ group is strongly electron-withdrawing and lipophilic, enhancing metabolic stability and altering pharmacokinetic properties compared to the target compound .

Functional Group Variations

a. 2-(4-(Methylsulfonyl)phenyl)ethan-1-amine (CAS: 153402-45-0)

• Molecular Formula: C₉H₁₃NO₂S
• Molecular Weight : 199.27 g/mol
• Key Difference : The sulfur atom is oxidized to a sulfonyl (–SO₂–) group.
• Impact : Increased polarity and hydrogen-bonding capacity due to the sulfonyl group, leading to higher boiling point (predicted: 377.1±34.0 °C ) and density (1.188 g/cm³ ) compared to the methylsulfanyl analog. The pKa (9.34±0.10 ) suggests moderate basicity .

b. (2E)-but-2-en-1-yl[4-(methylsulfanyl)butyl]amine

• Molecular Formula : C₉H₁₉NS
• Molecular Weight : 173.32 g/mol
• Key Difference : Contains an unsaturated butenyl chain instead of a saturated butan-2-yl group.

Heterocyclic Analogs

N-{1-[4-(Methylsulfanyl)phenyl]ethyl}-1H-indol-5-amine

• Molecular Formula : C₁₇H₁₈N₂S
• Molecular Weight : 290.41 g/mol
• Key Difference : An indole ring replaces the butan-2-yl group.

Physicochemical and Structural Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent/Feature	Notable Properties/Data
(Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine	C₁₃H₂₁NS	223.38	–SCH₃ on phenyl	N/A (Base compound)
{1-[4-(Methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine	C₁₂H₁₉NS	209.35	Isopropyl group	Commercially available (3 suppliers)
[2-(4-Methoxy-phenyl)-ethyl]-(4-methylsulfanyl-benzyl)-amine	C₁₇H₂₁NOS	287.42	–OCH₃ and benzylamine	Enhanced electronic diversity
butan-2-yl({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine	C₁₂H₁₆F₃NS	263.32	–SCF₃ on phenyl	Increased lipophilicity
2-(4-(Methylsulfonyl)phenyl)ethan-1-amine	C₉H₁₃NO₂S	199.27	–SO₂– group	Boiling point: 377.1±34.0 °C
(2E)-but-2-en-1-yl[4-(methylsulfanyl)butyl]amine	C₉H₁₉NS	173.32	Unsaturated alkyl chain	Conformational rigidity
N-{1-[4-(Methylsulfanyl)phenyl]ethyl}-1H-indol-5-amine	C₁₇H₁₈N₂S	290.41	Indole moiety	Potential serotonin-like activity

Key Observations

• Substituent Effects : Electron-withdrawing groups (e.g., –SCF₃) enhance metabolic stability, while electron-donating groups (e.g., –OCH₃) alter electronic interactions.
• Structural Flexibility : Unsaturated chains or heterocycles (e.g., indole) influence conformational dynamics and biological target engagement.
• Commercial Availability : Compounds like {1-[4-(methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine are readily accessible, suggesting scalable synthesis routes .